Cas no 2228316-06-9 (3-(1,3-oxazol-5-yl)propane-1-thiol)

• Product Name: 3-(1,3-oxazol-5-yl)propane-1-thiol
• CAS No: 2228316-06-9
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 6304179
• PubChem ID: 165640648
• Update Time: 2025-06-07

3-(1,3-oxazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)propane-1-thiol
• 2228316-06-9
• EN300-1781285

• Inchi： 1S/C6H9NOS/c9-3-1-2-6-4-7-5-8-6/h4-5,9H,1-3H2
• InChI Key： XHOUPBWTQJONMK-UHFFFAOYSA-N
• SMILES： SCCCC1=CN=CO1

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27Ų

Additional information on 3-(1,3-oxazol-5-yl)propane-1-thiol

Professional Introduction to 3-(1,3-oxazol-5-yl)propane-1-thiol (CAS No. 2228316-06-9)

3-(1,3-oxazol-5-yl)propane-1-thiol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228316-06-9, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a propane-thiol moiety linked to an oxazole ring, which contributes to its distinct reactivity and utility in various chemical transformations.

The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, is known for its stability and versatility in organic synthesis. In the context of 3-(1,3-oxazol-5-yl)propane-1-thiol, the presence of this ring enhances the compound's ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. The thiol group (-SH) at the terminal position of the propane chain further enhances its reactivity, allowing for further functionalization through oxidation or disulfide formation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The oxazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. 3-(1,3-oxazol-5-yl)propane-1-thiol represents a promising candidate for further exploration in these areas due to its unique structural features. Its ability to act as a bridge between different functional groups makes it an attractive building block for designing molecules with tailored biological activities.

In synthetic chemistry, the compound has been utilized as a precursor in the preparation of more complex derivatives. The reactivity of the thiol group allows for easy modification through various coupling reactions, such as thiol-ene or thiol-disulfide exchanges. These reactions are particularly useful in polymer chemistry and material science, where precise control over molecular architecture is essential. Additionally, the oxazole ring can undergo further derivatization, enabling the creation of diverse libraries of compounds for high-throughput screening.

The pharmaceutical industry has shown interest in exploring new derivatives of 3-(1,3-oxazol-5-yl)propane-1-thiol for their potential therapeutic benefits. Preliminary studies have indicated that certain modifications to this core structure can enhance bioavailability and target specificity. For instance, introducing hydrophobic or charged groups can improve cell membrane permeability or binding affinity to specific receptors. Such modifications are crucial in drug design, as they can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties.

The use of computational methods has also played a pivotal role in understanding the behavior of 3-(1,3-oxazol-5-yl)propane-1-thiol and its derivatives. Molecular modeling techniques allow researchers to predict how different structural changes will affect biological activity without the need for extensive experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods. By leveraging computational tools, scientists can optimize lead compounds more efficiently.

Another area where this compound has found utility is in agrochemical research. The structural features of 3-(1,3-oxazol-5-yl)propane-1-thiol make it a suitable candidate for developing novel pesticides and herbicides. These compounds often require specific interactions with biological targets to exhibit their desired effects. The oxazole ring provides a stable platform for designing molecules that can disrupt pathogenic processes while minimizing harm to non-target organisms.

In conclusion, 3-(1,3-oxazol-5-yl)propane-1-thiol (CAS No. 2228316-06-9) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping future advancements in drug development and material science.